Cas no 1444113-99-8 (N-[(4-chlorophenyl)(cyano)methyl]-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide)

• Product Name: N-[(4-chlorophenyl)(cyano)methyl]-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide
• CAS No: 1444113-99-8
• MF: C₁₄H₁₁ClN₄O₂
• MW: 302.71574139595
• CID: 5966193
• PubChem ID: 75369964
• Update Time: 2025-11-06

N-[(4-chlorophenyl)(cyano)methyl]-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS033106025
• N-[(4-chlorophenyl)-cyanomethyl]-1-methyl-6-oxopyridazine-3-carboxamide
• Z1143308130
• 1444113-99-8
• N-[(4-chlorophenyl)(cyano)methyl]-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide
• EN300-26687949

• Inchi： 1S/C14H11ClN4O2/c1-19-13(20)7-6-11(18-19)14(21)17-12(8-16)9-2-4-10(15)5-3-9/h2-7,12H,1H3,(H,17,21)
• InChI Key： XOMPPBDXVFXBSN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C#N)NC(C1C=CC(N(C)N=1)=O)=O

Computed Properties

• Exact Mass: 302.0570533g/mol
• Monoisotopic Mass: 302.0570533g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 85.6Ų

Additional information on N-[(4-chlorophenyl)(cyano)methyl]-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide

Comprehensive Overview of N-[(4-chlorophenyl)(cyano)methyl]-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide (CAS No. 1444113-99-8)

The compound N-[(4-chlorophenyl)(cyano)methyl]-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide, with the CAS number 1444113-99-8, is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyridazine core and a chlorophenyl moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive intermediate due to its ability to interact with specific biological targets. This compound is often discussed in the context of drug discovery and crop protection, aligning with current trends in sustainable agriculture and precision medicine.

One of the key reasons for the growing interest in N-[(4-chlorophenyl)(cyano)methyl]-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide is its structural versatility. The presence of both cyano and carboxamide functional groups allows for diverse chemical modifications, enabling researchers to fine-tune its properties for specific applications. In the pharmaceutical sector, this compound is being explored for its potential as a kinase inhibitor, a class of molecules that play a critical role in treating diseases like cancer and inflammatory disorders. Meanwhile, in agrochemicals, its chlorophenyl component is being studied for its efficacy in pest control, addressing the global demand for eco-friendly pesticides.

The synthesis of CAS 1444113-99-8 involves multi-step organic reactions, often starting with the condensation of 1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxylic acid with 4-chlorobenzaldehyde derivatives. Recent advancements in green chemistry have also led to more sustainable production methods, reducing the environmental footprint of its synthesis. This aligns with the broader industry shift toward sustainable chemical manufacturing, a topic frequently searched by professionals in the field. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to ensure the purity and consistency of this compound, which is critical for its use in high-value applications.

From a commercial perspective, N-[(4-chlorophenyl)(cyano)methyl]-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide is available through specialized chemical suppliers, often in small quantities for research purposes. Its CAS registry number 1444113-99-8 serves as a unique identifier, facilitating procurement and regulatory compliance. Given its niche applications, pricing and availability can vary, making it essential for buyers to verify specifications such as purity grade and solubility before purchase. The compound's stability under various storage conditions is another frequently searched topic, with recommendations typically suggesting storage in a cool, dry environment away from light.

In conclusion, N-[(4-chlorophenyl)(cyano)methyl]-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide represents a fascinating area of research at the intersection of chemistry and biology. Its potential applications in pharmaceuticals and agrochemicals, coupled with its structural complexity, make it a subject of ongoing investigation. As the scientific community continues to explore its properties, this compound is likely to remain a focal point in discussions about innovative chemical solutions for modern challenges. For those interested in further details, peer-reviewed journals and patent databases are valuable resources for the latest findings.